Cas no 887234-45-9 (Benzamide, 2-iodo-N,3-dimethyl-)

• Product Name: Benzamide, 2-iodo-N,3-dimethyl-
• CAS No: 887234-45-9
• MF: C₉H₁₀INO
• MW: 275.086274623871
• CID: 1929170
• PubChem ID: 69081961
• Update Time: 2025-04-21

Benzamide, 2-iodo-N,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-iodo-N,3-dimethyl-
• 887234-45-9
• SCHEMBL4534798
• 2-iodo-N,3-dimethylbenzamide
• A1-34945

• Inchi： 1S/C9H10INO/c1-6-4-3-5-7(8(6)10)9(12)11-2/h3-5H,1-2H3,(H,11,12)
• InChI Key： HXVHPZSCJWCRFX-UHFFFAOYSA-N
• SMILES： IC1C(C)=CC=CC=1C(NC)=O

Computed Properties

• Exact Mass: 274.98071Da
• Monoisotopic Mass: 274.98071Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.1Ų